Cas no 1057679-10-3 (1-(3-Bromopropyl)-4-chloro-2-fluorobenzene)

• Product Name: 1-(3-Bromopropyl)-4-chloro-2-fluorobenzene
• CAS No: 1057679-10-3
• MF: C₉H₉BrClF
• MW: 251.523164510727
• CID: 5282208
• Update Time: 2025-07-23

1-(3-Bromopropyl)-4-chloro-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromopropyl)-4-chloro-2-fluorobenzene

• Inchi： 1S/C9H9BrClF/c10-5-1-2-7-3-4-8(11)6-9(7)12/h3-4,6H,1-2,5H2
• InChI Key： BDTYPWKAZAGXCB-UHFFFAOYSA-N
• SMILES： C1(CCCBr)=CC=C(Cl)C=C1F

Additional information on 1-(3-Bromopropyl)-4-chloro-2-fluorobenzene

Introduction to 1-(3-Bromopropyl)-4-chloro-2-fluorobenzene (CAS No. 1057679-10-3) and Its Emerging Applications in Chemical Biology

1-(3-Bromopropyl)-4-chloro-2-fluorobenzene, identified by the chemical abstracts service number 1057679-10-3, is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of both bromo and chloro substituents on a benzene ring, which enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. The structural features of 1-(3-Bromopropyl)-4-chloro-2-fluorobenzene contribute to its versatility, enabling its use in diverse applications ranging from drug discovery to material science.

The bromo and chloro functional groups on the benzene ring provide excellent handles for further chemical modifications, such as cross-coupling reactions, which are pivotal in modern synthetic organic chemistry. These reactions are widely employed in the construction of complex molecular architectures, including biologically active compounds. The fluoro substituent, on the other hand, is known for its ability to modulate the pharmacokinetic properties of molecules, making it particularly useful in medicinal chemistry. The fluorine atom can influence metabolic stability, lipophilicity, and binding affinity, thereby enhancing the therapeutic potential of drug candidates.

In recent years, there has been a surge in research focused on developing novel fluorinated compounds due to their unique properties. 1-(3-Bromopropyl)-4-chloro-2-fluorobenzene has emerged as a key building block in this area, facilitating the synthesis of various pharmacologically relevant molecules. For instance, studies have demonstrated its utility in constructing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of bromo, chloro, and fluoro substituents allows for precise tuning of molecular properties, enabling researchers to optimize drug-like characteristics such as solubility, bioavailability, and target specificity.

One of the most compelling aspects of 1-(3-Bromopropyl)-4-chloro-2-fluorobenzene is its role in the development of small-molecule probes for biochemical studies. Fluorinated compounds are increasingly being used as tools to investigate enzyme mechanisms and protein-protein interactions. The ability to label these probes with fluorophores or isotopes allows for high-resolution imaging and detection techniques, such as fluorescence microscopy and mass spectrometry. This has opened up new avenues in understanding complex biological pathways and has implications for both academic research and drug development.

The synthetic utility of 1-(3-Bromopropyl)-4-chloro-2-fluorobenzene has also been explored in the context of material science. Fluorinated aromatic compounds are known for their thermal stability and electronic properties, making them suitable for applications in organic electronics and liquid crystal displays. Researchers have leveraged the reactivity of this compound to develop novel polymers and coatings with enhanced performance characteristics. These materials exhibit improved resistance to environmental degradation and exhibit desirable optical properties, which are crucial for advanced technological applications.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence the biological activity of molecules like 1-(3-Bromopropyl)-4-chloro-2-fluorobenzene. Molecular modeling techniques have enabled researchers to predict binding affinities and metabolic stability with remarkable accuracy. This has accelerated the process of drug discovery by allowing virtual screening of large libraries of compounds before experimental synthesis. Such computational approaches are particularly valuable when dealing with complex molecules that require multiple rounds of optimization.

The pharmaceutical industry has also recognized the potential of fluorinated compounds like 1-(3-Bromopropyl)-4-chloro-2-fluorobenzene as key components in next-generation therapeutics. Fluoroaromatics have been incorporated into drugs that target a wide range of diseases, including oncology, neuroscience, and infectious diseases. The ability to fine-tune electronic properties through fluorination has led to more potent and selective inhibitors compared to their non-fluorinated counterparts. This underscores the importance of this compound as a versatile scaffold in medicinal chemistry.

In conclusion, 1-(3-Bromopropyl)-4-chloro-2-fluorobenzene (CAS No. 1057679-10-3) represents a fascinating example of how structural engineering can yield molecules with broad utility across multiple scientific disciplines. Its unique combination of functional groups makes it an indispensable tool for synthetic chemists, biologists, and material scientists alike. As research continues to uncover new applications for fluorinated compounds, it is likely that this compound will remain at the forefront of innovation in chemical biology and pharmaceutical development.